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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027

This technical support center provides researchers, scientists, and drug development
professionals with essential information for optimizing the tank mix compatibility of Nabam with
other pesticides. The following troubleshooting guides and frequently asked questions (FAQS)
address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQSs)

1. What is Nabam and what are its key chemical properties relevant to tank mixing?

Nabam is a fungicide belonging to the ethylene bisdithiocarbamate (EBDC) class of
pesticides[1][2]. It is the disodium salt of ethylenebis(dithiocarbamic acid) and is used to control
a variety of fungal diseases on crops|[3][4]. For tank mixing purposes, its most critical chemical
properties are:

High Water Solubility: Nabam is readily soluble in water[2].

e pH Sensitivity: It is unstable in acidic conditions and undergoes rapid hydrolysis. The rate of
degradation increases as the pH drops[5].

 Incompatibility with Certain Chemical Classes: Nabam is chemically incompatible with acids,
peroxides, and acid halides.

e Reaction with Metal lons: Nabam can react with metal ions. For instance, when mixed with
zinc sulfate, it is converted to the fungicide zineb[4]. This indicates a potential for
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incompatibility with other metal-containing pesticides.

o Degradation: Nabam degrades in the presence of light, moisture, and heat. Its primary
degradation product is ethylenethiourea (ETU), which is a substance with its own
toxicological considerations[1][6].

2. What are the common signs of tank mix incompatibility with Nabam?

Incompatibility can manifest in several ways, ranging from obvious physical changes to more
subtle chemical interactions that reduce efficacy.

e Physical Incompatibility:

o

Precipitate Formation: The formation of solid particles that may settle at the bottom or float
on the surface of the tank mix. This can lead to clogged nozzles and uneven application.

o Flocculation: The clumping of pesticide particles, resulting in a "cottage cheese" like
appearance.

o Phase Separation: The separation of the tank mix into distinct layers, often seen when
mixing emulsifiable concentrates (ECs) with aqueous solutions.

o Changes in Viscosity: The mixture may become thicker (gel-like) or thinner than the
individual components.

o Excessive Foaming: While some foaming is normal, excessive and persistent foam can
indicate an incompatibility issue.

e Chemical Incompatibility:

o Reduced Efficacy: The chemical reaction between Nabam and another pesticide can lead
to the degradation of one or both active ingredients, resulting in poor pest or disease
control.

o Phytotoxicity: The tank mix may become more toxic to the target crop than the individual
components, leading to leaf burn, stunting, or other forms of plant injury.
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o Heat Generation: An exothermic reaction may occur upon mixing, indicating a chemical
reaction is taking place.

3. What is the "W.A.L.E.S." method and how does it apply to tank mixing Nabam?

The W.A.L.E.S. acronym is a widely recognized guideline for the proper order of adding
different pesticide formulations to a spray tank to minimize compatibility issues[7][8]. Following
this sequence helps to ensure that each product is properly dispersed and suspended before
the next is added.

The W.A.L.E.S. Mixing Order:

W - Wettable Powders and Water-Dispersible Granules (WP, WDG): Add these to the tank
first when it is about half full of water. Allow them to fully disperse with agitation.

A - Agitate: Ensure the initial products are fully mixed before proceeding.

L - Liquid Flowables and Suspensions (F, SC): Add these formulations next.

E - Emulsifiable Concentrates (EC): These are added after the solid and flowable
formulations are well mixed.

S - Surfactants and Solutions (S, SL): Add any adjuvants or soluble liquid formulations last.

When preparing a tank mix with Nabam, which is a soluble liquid, it would typically be added
towards the end of the mixing sequence, before any final adjuvants. However, always refer to
the specific product labels for any deviations from this general rule.

Troubleshooting Guides

This section provides solutions to common problems encountered when tank-mixing Nabam.
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Problem

Potential Cause

Troubleshooting Steps

Formation of a solid precipitate

after mixing Nabam.

Chemical Incompatibility:
Nabam may be reacting with
an acidic pesticide, a metal-
containing fungicide (e.g.,
copper-based products), or a
pesticide containing acid

halides or peroxides.

1. Check the pH of the tank
mix partner. If it is acidic, it is
likely incompatible with
Nabam. 2. Avoid mixing
Nabam with copper-based
fungicides unless specifically
recommended by the
manufacturer. 3. Perform a jar
test before mixing in the spray
tank to confirm physical
compatibility. 4. Consult the
product labels of all tank mix
partners for any stated

incompatibilities.

Reduced fungicidal efficacy of

the tank mix.

Chemical Degradation: The
tank mix environment (e.g., low
pH) may be causing the rapid
hydrolysis of Nabam. An
antagonistic chemical reaction
with the other pesticide could

also be occurring.

1. Measure the pH of the final
tank mix. If the pH is below 7,
the stability of Nabam will be
compromised. Consider using
a buffering agent to raise the
pH if compatible with all tank
mix partners. 2. Review the
chemical classes of the tank
mix partners. Avoid mixing with
pesticides known to be highly
reactive. 3. Apply the tank mix
promptly after preparation to
minimize the time for potential

degradation.

Phytotoxicity observed on the

target crop after application.

Synergistic Effect or Formation
of a Toxic Byproduct: The
combination of Nabam and
another pesticide may be more
toxic to the plant than either

product alone. This can be

1. Discontinue the use of that
specific tank mix combination.
2. Conduct a small-scale test
on a few plants before treating
a larger area. 3. Review the
adjuvants being used. Some

adjuvants can increase the
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exacerbated by certain penetration of pesticides into

adjuvants. the plant, potentially leading to
phytotoxicity. Try a different
adjuvant or omit it if not

essential.

1. Ensure the correct mixing
order is followed (W.A.L.E.S.
method). ECs should be added

Physical Incompatibility: This
o after water-soluble products
often occurs when mixing ) o
- are fully dissolved. 2. Maintain
] ) emulsifiable concentrates o
The tank mix appears oily or ) constant agitation throughout
) (ECs) with water-soluble o ]
separates into layers. ) ) the mixing process and during
formulations like Nabam o ) )
) o application. 3. Consider using
without proper mixing o ,
a compatibility agent if the
procedure. i
problem persists, after

verifying its compatibility with

all products in a jar test.

Experimental Protocols
Jar Test for Assessing Physical Compatibility

This protocol provides a standardized method for determining the physical compatibility of a
proposed tank mix on a small scale before committing to a full-scale mix.

Materials:

e Aclean, clear glass jar with a lid (quart or liter size is ideal)

» The pesticides to be tested, in their commercial formulations

e The same water source that will be used for the actual spray application
» Pipettes or graduated cylinders for accurate measurement

o A stopwatch or timer

e Personal Protective Equipment (PPE) as specified on the pesticide labels
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Procedure:
« Fill the jar to the halfway point with the carrier (water).

e Add the components of the proposed tank mix one at a time, in the correct W.A.L.E.S. order.
Use amounts of each product that are proportional to the rates you will use in the field. For
example, if you are applying 1 pint of product A and 2 pints of product B per 100 gallons of
water, you would add 1 ml of product A and 2 ml of product B to 1 liter of water in your jar
test.

o Secure the lid and shake the jar vigorously for 15-30 seconds to simulate the agitation in a

spray tank.

o Let the jar stand for 15-30 minutes and observe the mixture. Look for any signs of
incompatibility such as precipitate formation, flocculation, phase separation, or gelling.

 After the initial observation, invert the jar 10 times and observe if any settled material readily

re-suspends.

« If the mixture remains uniform and free of precipitates, the products are likely physically
compatible. If any signs of incompatibility are observed, the tank mix should not be used.
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Caption: Simplified degradation pathway of Nabam to Ethylenethiourea (ETU).
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Proceed with Tank Mix

(Follow W.A.L.E.S. Method) [l "compatible: Do Not Mix

Adjust Mix and Re-test
(e.g., add buffer, change partner)

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting Nabam tank mix compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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